Cas no 2171916-94-0 (2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171916-94-0
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 5986503
• PubChem ID: 165833268
• Update Time: 2025-10-12

2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• 2171916-94-0
• EN300-1599353
• 2-[1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C11H19N3O4/c1-8(15)4-3-5-14-10(7-18-2)9(12-13-14)6-11(16)17/h8,15H,3-7H2,1-2H3,(H,16,17)
• InChI Key： ZIWDXDSRXFJTQQ-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(COC)=C(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

2-1-(4-Hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic Acid: A Comprehensive Overview

The compound 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by the CAS number 2171916-94-0, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system and several functional groups that contribute to its versatility and reactivity. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of this compound is intriguing. The presence of a triazole ring provides a rigid framework that can enhance the stability of the molecule. Additionally, the hydroxypentyl and methoxymethyl substituents introduce hydrophilic and hydrophobic properties, respectively, which can influence the compound's solubility and bioavailability. These features make it an attractive candidate for use in medicinal chemistry, where the balance between hydrophilicity and lipophilicity is crucial for drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring high yields and purity. For instance, a study published in 2023 demonstrated a novel method involving click chemistry to construct the triazole ring efficiently. This approach not only simplifies the synthesis process but also enhances the scalability of the compound for industrial applications.

The biological activity of 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid has been a subject of intense investigation. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been reported in recent publications, underscoring its potential as a therapeutic agent.

In terms of applications, this compound has shown promise in drug delivery systems. Its unique structure allows for the conjugation with other biomolecules, enabling targeted drug delivery and improved therapeutic outcomes. Researchers have also explored its use as a building block for constructing more complex molecules with enhanced bioactivity. These advancements highlight the compound's versatility and its role in advancing modern medicine.

The future prospects for this compound are equally exciting. Ongoing studies aim to further elucidate its mechanism of action and explore its potential in treating other diseases. Additionally, efforts are being made to improve its pharmacokinetic profile through structural modifications, which could enhance its efficacy and reduce side effects. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.

In conclusion, 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, with its unique structure and diverse applications, represents a significant advancement in organic chemistry. Its potential in drug development and material science underscores the importance of continued research into its properties and uses. As we move forward, this compound will undoubtedly contribute to groundbreaking discoveries that benefit society.